Cas no 1368446-92-7 (2-(7-fluoroindolin-3-yl)acetic acid)

• Product Name: 2-(7-fluoroindolin-3-yl)acetic acid
• CAS No: 1368446-92-7
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• CID: 5291651
• Update Time: 2025-05-19

2-(7-fluoroindolin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 7-fluoro-2,3-dihydro-
• 2-(7-fluoroindolin-3-yl)acetic acid

• Inchi： 1S/C10H10FNO2/c11-8-3-1-2-7-6(4-9(13)14)5-12-10(7)8/h1-3,6,12H,4-5H2,(H,13,14)
• InChI Key： QPCRGYNEBIGVJE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2F)C(CC(O)=O)C1

Additional information on 2-(7-fluoroindolin-3-yl)acetic acid

Comprehensive Overview of 2-(7-Fluoroindolin-3-yl)acetic Acid (CAS No. 1368446-92-7): Properties, Applications, and Research Insights

2-(7-Fluoroindolin-3-yl)acetic acid (CAS No. 1368446-92-7) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole-3-acetic acid derivatives, which are widely studied for their bioactive properties. The presence of a fluoro substituent at the 7-position of the indoline ring enhances its metabolic stability and binding affinity, making it a valuable scaffold in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry and agrochemicals. Researchers are particularly interested in 2-(7-fluoroindolin-3-yl)acetic acid due to its potential role as a building block for synthesizing novel small-molecule inhibitors and biologically active probes. Its CAS No. 1368446-92-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 2-(7-fluoroindolin-3-yl)acetic acid is its versatility in structure-activity relationship (SAR) studies. The acetic acid moiety allows for easy derivatization, enabling researchers to explore its interactions with various biological targets. This compound has been investigated for its potential in modulating enzyme activity and receptor signaling pathways, which are critical in diseases such as inflammation and neurodegeneration.

The synthesis of 2-(7-fluoroindolin-3-yl)acetic acid typically involves multi-step organic reactions, including fluorination, cyclization, and carboxylation. Advanced techniques like HPLC purification and NMR characterization ensure high purity and accurate structural confirmation. Its physicochemical properties, such as solubility and stability, are well-documented, facilitating its use in high-throughput screening and drug formulation.

From an industrial perspective, 2-(7-fluoroindolin-3-yl)acetic acid is a sought-after intermediate for custom synthesis and contract research organizations (CROs). Its compatibility with green chemistry principles aligns with the growing emphasis on sustainable pharmaceutical manufacturing. Researchers are also exploring its potential in bioconjugation and prodrug development, further expanding its utility.

In summary, 2-(7-fluoroindolin-3-yl)acetic acid (CAS No. 1368446-92-7) represents a promising compound with broad applications in drug discovery and chemical biology. Its fluorinated indole core and functional group versatility make it a valuable asset for researchers aiming to develop next-generation therapeutics. As scientific interest in fluorinated heterocycles continues to rise, this compound is poised to play a pivotal role in advancing biomedical innovation.